BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Safety of 2,3-
Dimethylmaleic Anhydride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dimethylmaleic anhydride

Cat. No.: B048929

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for 2,3-Dimethylmaleic
Anhydride (DMMA), a compound of increasing interest in chemical synthesis and drug delivery
systems. Understanding its hazardous properties and implementing appropriate safety
measures is paramount for all personnel handling this substance.

Chemical and Physical Properties

2,3-Dimethylmaleic anhydride is a white to off-white crystalline solid.[1] It is a cyclic acid
anhydride, which contributes to its reactivity, particularly with nucleophiles such as water and
amines.[1]
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Property Value Source

CAS Number 766-39-2 [2,3-Dimethylmaleic Anhydride
Molecular Formula CeHeOs3 [2,3-Dimethylmaleic anhydride
Molecular Weight 126.11 g/mol [2,3-Dimethylmaleic anhydride
Melting Point 93-96 °C --INVALID-LINK--

Boiling Point 223 °C at 760 mmHg --INVALID-LINK--

Vapor Pressure 0.099 mmHg at 25°C --INVALID-LINK--

(estimated)

Flash Point 95.6 °C [2,3-Dimethylmaleic anhydride
Slightly soluble in water.

Solubility Soluble in ethanol, ether, and [2,3-Dimethylmaleic anhydride
chloroform.
Moisture sensitive; reacts with

Stability water to form 2,3- --INVALID-LINK--

dimethylmaleic acid.

Hazard Identification and GHS Classification

2,3-Dimethylmaleic anhydride is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A L

irritation irritation

Specific target organ toxicity - H335: May cause respiratory
Category 3

single exposure

irritation
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Signal Word: Warning
Hazard Pictograms:

GHS Pictogram for 2,3-Dimethylmaleic Anhydride.

Toxicological Information

While a specific LD50 value for 2,3-dimethylmaleic anhydride is not readily available in the
searched literature, its classification as "harmful if swallowed" indicates significant oral toxicity.
The primary toxicological concerns are its irritant effects on the skin, eyes, and respiratory
system.[2]

Mechanism of Action and Reactivity:

As an acid anhydride, 2,3-dimethylmaleic anhydride readily reacts with nucleophiles. This
reactivity is the basis of its biological effects. It can acylate proteins and other biological
molecules, potentially leading to cellular dysfunction.

Of particular interest to drug development professionals is its pH-sensitive reactivity. The amide
bonds formed from the reaction of 2,3-dimethylmaleic anhydride with amine groups are
susceptible to cleavage under acidic conditions, a property exploited in drug delivery systems
for targeted release in the acidic tumor microenvironment.

Carcinogenicity:

There is limited data on the carcinogenicity of 2,3-dimethylmaleic anhydride. One study
noted that it induced sarcomas in 3 out of 5 rats, suggesting potential carcinogenic activity. It is
listed as a "questionable carcinogen with experimental tumorigenic data."

Experimental Protocols

4.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving 2,3-dimethylmaleic
anhydride to determine the appropriate level of PPE. The following diagram outlines a general
workflow for selecting PPE.
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<l>

Conduct Risk Assessment
(Quantlty, concentration, procedure)

Mtennal for exposure High potential for exposure

Low Risk High Risk
(e.g., handling small quantities in a fume hood) (e g., large quantities, potential for dust/aerosol generation)

:

Enhanced PPE:
- Chemical splash goggles or face shield
- Chemical-resistant gloves (e.g., butyl rubber)
- Chemical-resistant apron or coveralls
- Respiratory protection (e.g., N95 respirator or higher)

Standard PPE:
- Safety glasses with side shields
- Nitrile gloves
- Lab coat

Click to download full resolution via product page

Workflow for Personal Protective Equipment Selection.

4.2. Spill Cleanup Protocol

In the event of a spill, follow these procedures promptly and safely.
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Evacuate immediate area
Alert others

Assess the spill
s it a major or minor Spl||

Minor Major
Minor Spill Major Spill
(Small quantity, contalned) (Large quantity, risk of airborne dust)
1. Don appropriate PPE.
2. Cover with an inert absorbent material (e.g., vermiculite, sand). 1. Evacuate the laboratory.
3. Do NOT use water. 2. Close doors and prevent entry.
4. Carefully sweep into a labeled waste container. 3. Contact emergency response team.

5. Decontaminate the area with a dry cloth.

Report the incident to supervisor

Click to download full resolution via product page

Decision Tree for Spill Response.

4.3. Decontamination Protocol
Equipment:
« Initial Cleaning: Physically remove any visible solid residue.

¢ Solvent Rinse: Rinse equipment with a suitable organic solvent in which 2,3-dimethylmaleic
anhydride is soluble (e.g., ethanol, ethyl acetate) in a chemical fume hood. Collect the
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solvent rinse as hazardous waste.

e Aqueous Wash: Wash with soap and water.

e Final Rinse: Rinse with deionized water.

e Drying: Allow to air dry completely.

Personal Protective Equipment (PPE):

» Gloves: Remove gloves by turning them inside out and dispose of them as hazardous waste.

» Lab Coat/Apron: If contaminated, remove carefully and place in a labeled bag for laundering
or disposal according to institutional guidelines.

e Goggles/Face Shield: Clean with soap and water.

First Aid Measures

Immediate medical attention is required for any significant exposure.[2]
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Storage and Handling

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[2] It is moisture-sensitive and should be stored under an inert

atmosphere if possible.

e Handling: Handle in a chemical fume hood. Avoid creating dust. Do not breathe dust, vapor,

mist, or gas. Avoid contact with eyes, skin, and clothing. Wash hands thoroughly after

handling.[2]

Disposal Considerations

Dispose of waste and contaminated materials in accordance with local, state, and federal

regulations. Do not allow to enter drains or waterways.
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Signaling Pathway and Logical Relationships in
Drug Delivery

The pH-sensitive nature of the amide bond formed by 2,3-dimethylmaleic anhydride is a key
feature in its application in drug delivery systems. The following diagram illustrates this logical
relationship.

Stable

Systemic Circulation
(pH ~7.4)

Tumor Microenvironment
(Acidic pH)

l

Acid-Catalyzed Hydrolysis
of the Amide Bond

;

Release of Active Drug
at the Target Site

l

Enhanced Cellular Uptake
of the Drug

Click to download full resolution via product page
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Logical Pathway of a pH-Responsive Drug Delivery System.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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